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Compound of Interest

Compound Name:
2-Hydroxy-1-(4-

methoxyphenyl)ethanone

Cat. No.: B147056 Get Quote

This guide provides essential safety protocols, personal protective equipment (PPE)

recommendations, and disposal procedures for handling 2-Hydroxy-1-(4-
methoxyphenyl)ethanone in a laboratory setting. Adherence to these guidelines is crucial for

ensuring the safety of researchers, scientists, and drug development professionals.

Personal Protective Equipment (PPE)
When handling 2-Hydroxy-1-(4-methoxyphenyl)ethanone, the following personal protective

equipment is mandatory to minimize exposure and ensure personal safety.

Table 1: Personal Protective Equipment (PPE) Requirements
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Body Part Required PPE Specifications

Eyes/Face Safety Goggles

Must be tightly fitting with side-

shields, conforming to EN 166

(EU) or NIOSH (US)

standards.[1]

Skin Gloves

Impervious chemical-resistant

gloves. Must be inspected prior

to use. Proper glove removal

technique should be followed.

Protective Clothing

Fire/flame resistant and

impervious clothing. A

complete suit protecting

against chemicals is

recommended.[2]

Respiratory Respirator

For nuisance exposures or

when dust formation is likely,

use a type P95 (US) or type P1

(EU EN 143) particle

respirator.[2]

Operational Plan for Safe Handling
A systematic approach to handling 2-Hydroxy-1-(4-methoxyphenyl)ethanone is essential to

prevent accidents and exposure.

2.1. Engineering Controls

Work in a well-ventilated area, preferably in a chemical fume hood, especially when dusts

may be generated.[2]

Ensure that eyewash stations and safety showers are in close proximity to the workstation.

[3]

2.2. Handling Procedures
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Preparation: Before handling, ensure all necessary PPE is worn correctly. Inspect gloves for

any signs of damage.

Dispensing: Avoid creating dust when handling the solid form.[2] Use appropriate tools (e.g.,

spatula) for transferring the chemical.

During Use: Avoid contact with skin, eyes, and clothing.[3] Do not eat, drink, or smoke in the

handling area.[4]

After Handling: Wash hands and any exposed skin thoroughly with soap and water after

handling.[3]

Disposal Plan
Proper disposal of 2-Hydroxy-1-(4-methoxyphenyl)ethanone and its containers is critical to

prevent environmental contamination and ensure regulatory compliance.

Chemical Waste: Dispose of the chemical waste in accordance with local, state, and federal

regulations. The substance should be disposed of at an approved waste disposal plant.[3][5]

Container Disposal: Do not reuse empty containers. Dispose of empty containers in the

same manner as the chemical waste.

Contaminated Materials: Any materials contaminated with 2-Hydroxy-1-(4-
methoxyphenyl)ethanone, such as gloves or paper towels, should be treated as hazardous

waste and disposed of accordingly.

Emergency Procedures
In the event of an emergency, follow these procedures immediately.

Table 2: First-Aid Measures
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Exposure Route First-Aid Procedure

Eye Contact

Immediately rinse with plenty of water for at

least 15 minutes, also under the eyelids.

Remove contact lenses if present and easy to

do. Continue rinsing. Seek medical attention if

irritation persists.[3][5]

Skin Contact

Wash off immediately with plenty of soap and

water for at least 15 minutes. If skin irritation

occurs, get medical advice/attention. Take off

contaminated clothing and wash it before reuse.

[3][5]

Inhalation

Move the person to fresh air. If not breathing,

give artificial respiration. Get medical attention if

symptoms occur.[3][5]

Ingestion

Clean mouth with water and drink plenty of

water afterwards. Do NOT induce vomiting. Call

a POISON CENTER or doctor/physician if you

feel unwell.[3][4]

4.1. Accidental Release Measures In case of a spill, follow these steps:

Evacuate non-essential personnel from the area.

Ensure adequate ventilation.

Wear appropriate PPE as outlined in Table 1.

Prevent further leakage or spillage if safe to do so.

For solid spills, sweep up and shovel into a suitable container for disposal. Avoid creating

dust.[2][5]

For liquid spills, absorb with an inert material (e.g., sand, silica gel) and place in a sealed

container for disposal.
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Clean the spill area thoroughly with a suitable solvent.

Below is a workflow diagram for handling a chemical spill.

Chemical Spill Response

Action Details

Spill Occurs

Evacuate Area

Don PPE

Remove non-essential personnel.

Contain Spill

Wear safety goggles, gloves,
and protective clothing.

Clean Up Spill

Use absorbent material for liquids,
prevent spreading for solids.

Dispose of Waste

Sweep solid or absorb liquid.

Decontaminate Area

Place in sealed, labeled container
for hazardous waste.

Report Incident

Clean spill area with appropriate solvent.
Inform supervisor and follow

institutional reporting procedures.
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Caption: Workflow for responding to a chemical spill.

Physical and Chemical Properties
Understanding the properties of 2-Hydroxy-1-(4-methoxyphenyl)ethanone is important for

safe handling and storage.

Table 3: Physical and Chemical Properties

Property Value

Molecular Formula C₉H₁₀O₃

Appearance White to Off-white crystalline solid[6]

Melting Point 36 - 39 °C / 96.8 - 102.2 °F[3]

Boiling Point 260 - 154 °C / 500 - 309.2 °F[3]

Flash Point 138 °C / 280.4 °F[3]

Vapor Pressure 0.01 mmHg @ 25 °C[3]

Storage
Store in a dry, cool, and well-ventilated place.

Keep container tightly closed.[5]

Incompatible Materials Strong oxidizing agents, Strong bases[3]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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